Cas no 2097992-31-7 ((3-Azidoazetidin-1-yl)(3-chlorophenyl)methanone)

• Product Name: (3-Azidoazetidin-1-yl)(3-chlorophenyl)methanone
• CAS No: 2097992-31-7
• MF: C₁₀H₉ClN₄O
• MW: 236.657660245895
• CID: 4775494
• Update Time: 2025-11-01

(3-Azidoazetidin-1-yl)(3-chlorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-azidoazetidin-1-yl)(3-chlorophenyl)methanone
• (3-azidoazetidin-1-yl)-(3-chlorophenyl)methanone
• (3-Azidoazetidin-1-yl)(3-chlorophenyl)methanone

• Inchi： 1S/C10H9ClN4O/c11-8-3-1-2-7(4-8)10(16)15-5-9(6-15)13-14-12/h1-4,9H,5-6H2
• InChI Key： QMBBPINOYANTTL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(N1CC(C1)N=[N+]=[N-])=O

Computed Properties

• Exact Mass: 236.0464886 g/mol
• Monoisotopic Mass: 236.0464886 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 34.7
• Molecular Weight: 236.66

Additional information on (3-Azidoazetidin-1-yl)(3-chlorophenyl)methanone

Introduction to (3-Azidoazetidin-1-yl)(3-chlorophenyl)methanone and Its Significance in Modern Chemical Research

(3-Azidoazetidin-1-yl)(3-chlorophenyl)methanone, with the CAS number 2097992-31-7, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a unique structural framework that combines an azido group and a chlorophenyl moiety with a methanone backbone, has garnered attention for its potential applications in synthetic chemistry and drug development.

The structural composition of (3-Azidoazetidin-1-yl)(3-chlorophenyl)methanone makes it a versatile intermediate in the synthesis of more complex molecules. The presence of the azido group (–N₃) provides a reactive site for further functionalization, while the chlorophenyl ring (C₆H₄Cl) introduces electronic and steric effects that can influence the reactivity and properties of the compound. These features make it particularly valuable in the development of novel pharmaceuticals and agrochemicals.

In recent years, there has been growing interest in the use of heterocyclic compounds in medicinal chemistry due to their diverse biological activities. The azetidine ring, a six-membered saturated heterocycle, is known for its presence in several bioactive natural products and pharmaceuticals. The incorporation of functional groups such as azido and chloro into this scaffold can enhance its pharmacological properties, making it a promising candidate for further investigation.

One of the most compelling aspects of (3-Azidoazetidin-1-yl)(3-chlorophenyl)methanone is its utility as a building block in the synthesis of more complex molecules. The methanone group (–CO–) serves as a versatile linker that can be further modified through various chemical reactions, such as oxidation, reduction, or substitution. This flexibility allows chemists to explore a wide range of structural variations, which can be crucial in optimizing biological activity.

Recent studies have highlighted the importance of azido-containing compounds in drug discovery. The azido group is known to be a valuable handle for introducing nitrogen into biologically active molecules, often serving as a precursor for other functional groups such as amides or carboxylic acids. Additionally, the chlorophenyl moiety has been shown to enhance binding affinity to certain biological targets, making it an attractive feature for medicinal chemists.

The synthesis of (3-Azidoazetidin-1-yl)(3-chlorophenyl)methanone involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the azido group typically involves nucleophilic substitution reactions on an appropriate precursor, while the chlorophenyl ring can be introduced through Friedel-Crafts acylation or other electrophilic aromatic substitution reactions. These synthetic strategies highlight the compound's potential as a key intermediate in complex molecule synthesis.

In addition to its synthetic utility, (3-Azidoazetidin-1-yl)(3-chlorophenyl)methanone has shown promise in preliminary biological assays. While specific details of these assays are proprietary to ongoing research, preliminary data suggest that derivatives of this compound may exhibit interesting pharmacological properties. These findings underscore the importance of exploring new chemical entities like this one for their potential therapeutic applications.

The field of chemical biology continues to evolve rapidly, with new methodologies and technologies enabling more efficient discovery and development of novel compounds. The use of computational tools for virtual screening and molecular modeling has become increasingly prevalent, allowing researchers to identify promising candidates more quickly. Compounds like (3-Azidoazetidin-1-yl)(3-chlorophenyl)methanone are well-suited for these approaches due to their complex structural features and potential biological activities.

The future prospects for (3-Azidoazetidin-1-yl)(3-chlorophenyl)methanone are bright, with ongoing research aimed at expanding its applications in drug development and synthetic chemistry. As our understanding of biological targets improves and new synthetic methodologies emerge, compounds like this one will continue to play a crucial role in advancing chemical biology research. Their unique structural features and reactivity make them valuable tools for exploring new therapeutic avenues.